4-Methyl-2-(methylsulfanyl)-1,3-thiazole-5-carbaldehyde

• CAS No.: 22042-77-9
• Molecular Formula: C6H7NOS2
• Molecular Weight: 173.3 g/mol
• IUPAC Name: 4-methyl-2-methylsulfanyl-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C6H7NOS2/c1-4-5(3-8)10-6(7-4)9-2/h3H,1-2H3
• InChI Key: QWGXPDAWYHFALD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)SC)C=O

Description

4-Methyl-2-(methylsulfanyl)-1,3-thiazole-5-carbaldehyde is a high-value chemical intermediate designed for advanced research and development. This compound features a thiazole ring, a versatile heterocycle known for its aromaticity and presence of both sulfur and nitrogen atoms, which makes it a privileged scaffold in medicinal and materials chemistry . The strategic substitution with formyl and methylsulfanyl groups provides reactive sites for further chemical modifications, enabling its use as a critical building block in synthesizing novel compounds. Research Applications: Pharmaceutical Development: This compound serves as a key synthon in the design of new bioactive molecules. Thiazole derivatives are extensively researched for a wide spectrum of biological activities, including antimicrobial, anticancer, anticonvulsant, anti-inflammatory, and antiviral properties . The structure is a core component in various treatment drugs and candidates in clinical trials . Materials Science: Thiazole-based chromophores are of significant interest in developing advanced materials with nonlinear optical (NLO) properties . These materials have potential applications in telecommunications, photonic devices, and optical limiting technologies. The conjugated framework of the thiazole ring facilitates intramolecular charge transfer, a key feature for enhancing NLO responses . Researchers utilize this compound to explore structure-activity relationships and to optimize lead compounds across various therapeutic and technological areas. It is supplied for research use only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural features, physicochemical properties, and available biological data for 4-Methyl-2-(methylsulfanyl)-1,3-thiazole-5-carbaldehyde and its analogs:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Biological Activity/Notes
4-Methyl-2-(methylsulfanyl)-1,3-thiazole-5-carbaldehyde	4-CH₃, 2-SCH₃, 5-CHO	C₆H₇NOS₂	~174.23	Not reported	Intermediate for bioactive molecules
2-(Methylsulfanyl)-1,3-thiazole-5-carbaldehyde	2-SCH₃, 5-CHO	C₅H₅NOS₂	159.23	Not reported	Simpler analog; lacks 4-CH₃
4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbaldehyde	4-CH₃, 2-C₆H₄CF₃, 5-CHO	C₁₂H₈F₃NOS	271.26	131–133	Higher lipophilicity due to CF₃ group
4-Chloro-2-(phenylsulfanyl)-1,3-thiazole-5-carbaldehyde	4-Cl, 2-SC₆H₅, 5-CHO	C₁₀H₆ClNOS₂	255.74	Not reported	Electron-withdrawing Cl and bulky SPh group
2-(3-Methoxyphenyl)-1,3-thiazole-5-carbaldehyde	2-C₆H₄OCH₃, 5-CHO	C₁₁H₉NO₂S	219.26	Not reported	Methoxy group enhances π-stacking potential
5-[(Methylsulfanyl)methyl]-1,3-thiazole-2-carbaldehyde	2-CHO, 5-CH₂SCH₃	C₆H₇NOS₂	173.26	Not reported	Aldehyde at position 2; SCH₃ as side chain

Impact of Substituents on Physicochemical Properties

• Electronic Effects: The methylsulfanyl (SCH₃) group at position 2 in the target compound is electron-donating, which may increase electron density on the thiazole ring, influencing reactivity in nucleophilic substitutions or metal coordination . The trifluoromethylphenyl substituent in the analog (C₁₂H₈F₃NOS) introduces strong electron-withdrawing effects, enhancing stability and lipophilicity, which could improve membrane permeability in drug design . Chloro and phenylsulfanyl groups in 4-chloro-2-(phenylsulfanyl)-1,3-thiazole-5-carbaldehyde create steric bulk and alter solubility profiles .

• Melting Points :

  • The trifluoromethylphenyl derivative exhibits a higher melting point (131–133°C) compared to other analogs, likely due to enhanced crystallinity from the planar CF₃-phenyl group .

Q & A

Basic Questions

Q. What are the recommended synthetic routes for 4-Methyl-2-(methylsulfanyl)-1,3-thiazole-5-carbaldehyde?

• Methodological Answer : The compound can be synthesized via multi-step reactions involving cyclization and functional group introduction. A typical approach includes:

• Step 1 : Formation of the thiazole core using 2-methylsulfanyl acetothioamide and a suitable aldehyde precursor under acidic conditions.
• Step 2 : Selective oxidation or formylation at the 5-position using reagents like POCl₃/DMF (Vilsmeier-Haack reaction) .
• Critical Parameters : Temperature control (e.g., 0–5°C during formylation) and stoichiometric ratios to minimize side reactions.
  • Validation : Monitor intermediates via TLC (silica gel, hexane/ethyl acetate) and confirm final product purity via HPLC (>95%) .

Q. Which analytical techniques are essential for characterizing this compound?

• Key Techniques :

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to confirm substituent positions and purity (e.g., aldehyde proton at ~9.8 ppm).
• Mass Spectrometry (MS) : High-resolution MS to verify molecular weight (e.g., [M+H]⁺ = 202.04).
• Chromatography : HPLC with UV detection (λ = 254 nm) for purity assessment .
  • Data Interpretation : Cross-reference spectral data with computational tools (e.g., ChemDraw simulations) to resolve ambiguities.

Q. What solvents are optimal for solubility in biological assays?

• Recommended Solvents :

• Polar aprotic solvents : DMSO (for stock solutions) due to the compound’s limited aqueous solubility.
• Ethanol/MeOH : For reaction media or dilution in cell-based assays .
  • Precaution : Avoid prolonged exposure to moisture to prevent aldehyde oxidation.

Advanced Research Questions

Q. How can reaction yield be optimized during synthesis?

• Strategies :

• Catalysis : Use Lewis acids (e.g., ZnCl₂) to accelerate cyclization .
• Stoichiometry : Maintain a 1:1.2 molar ratio of thioamide to aldehyde precursor to drive completion.
• Workup : Purify via column chromatography (silica gel, gradient elution) to isolate the product from byproducts like disulfides .
  • Troubleshooting : Low yields may result from incomplete formylation; re-optimize POCl₃ concentration and reaction time .

Q. How does the methylsulfanyl group influence reactivity in cross-coupling reactions?

• Mechanistic Insight :

• The methylsulfanyl (–SMe) group acts as an electron-donating substituent, activating the thiazole ring toward electrophilic substitution at the 4-position.
• Applications : Facilitates Suzuki-Miyaura coupling with aryl boronic acids to generate biaryl derivatives .
  • Experimental Design : Use Pd(PPh₃)₄ as a catalyst and K₂CO₃ as a base in THF/water (3:1) at 80°C .

Q. How to address contradictions in spectroscopic data during characterization?

• Resolution Workflow :

Repetition : Re-run NMR/MS under standardized conditions.

Isomer Analysis : Check for keto-enol tautomerism (common in aldehydes) via 2D NMR (e.g., NOESY).

Impurity Profiling : Use LC-MS to detect trace byproducts (e.g., oxidized sulfone derivatives) .

• Case Study : Discrepancies in ¹³C NMR peaks may arise from residual solvent; dry the sample under high vacuum and re-acquire data .

Q. What strategies enhance thermal stability for long-term storage?

• Stabilization Methods :

• Packaging : Store under argon in amber vials at –20°C to prevent photodegradation.
• Additives : Include stabilizers like BHT (0.1% w/w) to inhibit radical-mediated oxidation .
  • Validation : Conduct accelerated stability studies (40°C/75% RH for 4 weeks) and monitor via DSC for phase transitions .

Q. How to design derivatives for improved bioactivity?

• Derivatization Approaches :

• Aldehyde Modification : Convert to hydrazones or Schiff bases for enhanced antimicrobial activity .
• Sulfanyl Replacement : Substitute –SMe with –SCF₃ to increase lipophilicity and target selectivity .
  • Screening : Use in vitro assays (e.g., MIC against S. aureus) to prioritize candidates .